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Compound of Interest

Compound Name: Indolelactic acid-d5

Cat. No.: B12420465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a robust method for the synthesis

of Indolelactic Acid-d5 (ILA-d5), a deuterated isotopologue of the tryptophan metabolite,

Indolelactic Acid. The incorporation of deuterium atoms at specific positions on the indole ring

(positions 2, 4, 5, 6, and 7) makes ILA-d5 an invaluable tool in metabolic research,

pharmacokinetic studies, and as an internal standard for mass spectrometry-based

quantification.

This document outlines a detailed experimental protocol adapted from established methods for

the deuteration of indole derivatives.[1][2][3] It also includes a summary of the key chemical

properties of the target compound and a visual representation of the synthetic pathway.

Chemical Properties and Data
A summary of the essential chemical data for DL-Indole-3-lactic Acid-d5 is presented in the

table below for easy reference.
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Property Value

Compound Name DL-Indole-3-lactic Acid-d5

Synonyms
Indole-3-lactic Acid-d5, 2-Hydroxy-3-(1H-indol-3-

yl-2,4,5,6,7-d5)propanoic acid

CAS Number 2470130-19-7[4]

Molecular Formula C₁₁H₆D₅NO₃[4]

Molecular Weight 210.24 g/mol [4]

Deuterated Positions 2, 4, 5, 6, 7

Storage Temperature -20°C[4]

Synthetic Pathway
The synthesis of Indolelactic Acid-d5 can be achieved through a direct acid-catalyzed

hydrogen-deuterium (H-D) exchange reaction on the indole ring of unlabeled Indolelactic Acid.

This method is efficient for introducing deuterium atoms at the C2, C4, C5, C6, and C7

positions.

Indolelactic Acid D₂SO₄ (20 wt%)
in CD₃OD/D₂O Indolelactic Acid-d5Heat

Click to download full resolution via product page

Caption: Synthetic scheme for the deuteration of Indolelactic Acid.

Experimental Protocol
The following protocol is adapted from a general and practical method for the deuteration of 3-

substituted indoles via acid-catalyzed H-D exchange.[1][2][3]

Materials and Reagents:

DL-Indole-3-lactic acid
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Deuterium sulfate (D₂SO₄, 99.5 atom % D)

Methanol-d4 (CD₃OD, 99.8 atom % D)

Deuterium oxide (D₂O, 99.9 atom % D)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Argon or Nitrogen gas

Procedure:

Preparation of Deuterated Acidic Solution: In a clean, dry flask, prepare a 20 wt % solution of

D₂SO₄ in a 7:3 (v/v) mixture of CD₃OD and D₂O.

Reaction Setup: To a solution of DL-Indole-3-lactic acid (1.0 eq) in the prepared 20 wt %

D₂SO₄ in CD₃OD/D₂O (0.2 M), add a magnetic stir bar.

Deuteration Reaction: Heat the reaction mixture at 90-95 °C under an inert atmosphere

(Argon or Nitrogen) for 12-16 hours. Monitor the reaction progress by LC-MS or ¹H NMR to

confirm the disappearance of the signals corresponding to the indole ring protons.

Work-up: After cooling to room temperature, quench the reaction by carefully adding

saturated sodium bicarbonate solution until the pH is neutral.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Washing: Wash the combined organic layers with brine (2 x 30 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude Indolelactic Acid-d5.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the
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pure Indolelactic Acid-d5.

Characterization:

The final product should be characterized by high-resolution mass spectrometry (HRMS) to

confirm the molecular weight and deuterium incorporation, and by ¹H and ¹³C NMR

spectroscopy to confirm the structure and the positions of deuteration.

Logical Workflow for Synthesis and Analysis
The overall process from starting material to the final, characterized product follows a logical

sequence of steps.
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Caption: Workflow for the synthesis and analysis of Indolelactic Acid-d5.

This guide provides a foundational understanding and a practical protocol for the synthesis of

Indolelactic Acid-d5. Researchers are advised to adapt and optimize the reaction conditions

as necessary based on their specific laboratory settings and available instrumentation.

Standard laboratory safety precautions should be followed throughout the experimental

procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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